Cas no 2228267-09-0 (2-fluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol)
2-fluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol
- EN300-1760459
- 2228267-09-0
-
- Inchi: 1S/C9H12FNO2/c1-6-3-7(8(12)5-10)4-9(11-6)13-2/h3-4,8,12H,5H2,1-2H3
- InChI Key: QFLHEZHGYDOWSI-UHFFFAOYSA-N
- SMILES: FCC(C1C=C(N=C(C)C=1)OC)O
Computed Properties
- Exact Mass: 185.08520679g/mol
- Monoisotopic Mass: 185.08520679g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 42.4Ų
2-fluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1760459-0.05g |
2-fluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol |
2228267-09-0 | 0.05g |
$1368.0 | 2023-09-20 | ||
| Enamine | EN300-1760459-0.1g |
2-fluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol |
2228267-09-0 | 0.1g |
$1433.0 | 2023-09-20 | ||
| Enamine | EN300-1760459-0.25g |
2-fluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol |
2228267-09-0 | 0.25g |
$1498.0 | 2023-09-20 | ||
| Enamine | EN300-1760459-0.5g |
2-fluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol |
2228267-09-0 | 0.5g |
$1563.0 | 2023-09-20 | ||
| Enamine | EN300-1760459-1.0g |
2-fluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol |
2228267-09-0 | 1g |
$1629.0 | 2023-06-03 | ||
| Enamine | EN300-1760459-2.5g |
2-fluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol |
2228267-09-0 | 2.5g |
$3191.0 | 2023-09-20 | ||
| Enamine | EN300-1760459-5.0g |
2-fluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol |
2228267-09-0 | 5g |
$4722.0 | 2023-06-03 | ||
| Enamine | EN300-1760459-10.0g |
2-fluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol |
2228267-09-0 | 10g |
$7004.0 | 2023-06-03 | ||
| Enamine | EN300-1760459-1g |
2-fluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol |
2228267-09-0 | 1g |
$1629.0 | 2023-09-20 | ||
| Enamine | EN300-1760459-5g |
2-fluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol |
2228267-09-0 | 5g |
$4722.0 | 2023-09-20 |
2-fluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 2-fluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol
Professional Introduction to 2-Fluoro-1-(2-Methoxy-6-Methylpyridin-4-yl)Ethan-1-Ol (CAS No. 2228267-09-0)
2-Fluoro-1-(2-Methoxy-6-Methylpyridin-4-yl)ethan-1-ol, a compound with the CAS number 2228267-09-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The presence of a fluoro substituent and a complex pyridine ring system contributes to its distinct pharmacological profile, making it a valuable candidate for further investigation.
The molecular structure of 2-fluoro-1-(2-Methoxy-6-methylpyridin-4-yl)ethan-1-ol encompasses several key functional groups that are critical for its biological activity. The fluoro atom, known for its ability to modulate metabolic stability and binding affinity, plays a pivotal role in enhancing the compound's pharmacokinetic properties. Additionally, the 2-Methoxy and 6-Methyl substituents on the pyridine ring contribute to the compound's overall stability and interaction with biological targets. These structural features make it an attractive scaffold for designing novel therapeutic agents.
In recent years, there has been growing interest in the development of small molecules that can modulate neurological and inflammatory pathways. 2-fluoro-1-(2-Methoxy-6-methylpyridin-4-yl)ethan-1-ol has been explored in several preclinical studies for its potential role in treating conditions such as neurodegenerative diseases and chronic inflammation. The compound's ability to interact with specific enzymes and receptors has been highlighted in various research publications, suggesting its therapeutic efficacy.
One of the most compelling aspects of 2-fluoro-1-(2-Methoxy-6-methylpyridin-4-yl)ethan-1-ol is its versatility in drug design. The presence of multiple reactive sites allows for further chemical modification, enabling the synthesis of derivatives with enhanced pharmacological properties. Researchers have leveraged this flexibility to develop compounds with improved solubility, bioavailability, and target specificity. These advancements underscore the importance of 2-fluoro-substituted pyridine derivatives in modern drug discovery.
The synthesis of 2-fluoro-1-(2-Methoxy-6-methylpyridin-4-yl)ethan-1-ol involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the fluoro group is particularly critical and often requires specialized methodologies to ensure high yield and purity. Recent innovations in fluorination techniques have made it possible to incorporate fluorine atoms into complex molecular frameworks more efficiently, thereby facilitating the production of this valuable compound.
The pharmacological profile of 2-fluoro-1-(2-Methoxy-6-methylpyridin-4-y)ethan-l ol has been extensively studied in both in vitro and in vivo models. Initial findings suggest that the compound exhibits potent activity against various biological targets, including enzymes involved in inflammation and neurotransmitter metabolism. These results have prompted further investigation into its potential as a lead compound for drug development. Additionally, studies have shown that the compound demonstrates good selectivity, minimizing off-target effects and reducing the risk of adverse reactions.
The growing body of research on 2-fluoro-substituted pyridines has also highlighted their role in addressing unmet medical needs. For instance, derivatives of this class have shown promise in treating pain syndromes, where modulation of neurotransmitter pathways is crucial. Furthermore, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) therapies. These findings align with broader trends in pharmaceutical research, where targeted small molecules are being developed to address complex diseases.
In conclusion, 2-fluoro-l-(2-Methoxy--6-methylpyridin--4-y] ethanol (CAS No. 2228267--09--0) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. The compound's versatility as a scaffold for drug design, coupled with its promising pharmacological profile, positions it as a valuable asset in ongoing research efforts. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for various diseases.
2228267-09-0 (2-fluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)